Cas no 1935397-43-5 (1-imino-1lambda6-thiolane-1,3-dione)

• Product Name: 1-imino-1lambda6-thiolane-1,3-dione
• CAS No: 1935397-43-5
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• CID: 5182432
• PubChem ID: 130876197
• Update Time: 2025-05-26

1-imino-1lambda6-thiolane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone, dihydro-1-imino-, 1-oxide
• EN300-217314
• 1-imino-1lambda6-thiolane-1,3-dione
• 1935397-43-5

• Inchi： 1S/C4H7NO2S/c5-8(7)2-1-4(6)3-8/h5H,1-3H2
• InChI Key： KGZVRVNQZOUBGK-UHFFFAOYSA-N
• SMILES： S1(CC(CC1)=O)(=N)=O

Computed Properties

• Exact Mass: 133.01974964g/mol
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 263.1±50.0 °C(Predicted)

Additional information on 1-imino-1lambda6-thiolane-1,3-dione

Introduction to 1-imino-1lambda6-thiolane-1,3-dione (CAS No. 1935397-43-5)

1-imino-1lambda6-thiolane-1,3-dione is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its versatile reactivity and potential applications. This compound, identified by the CAS number 1935397-43-5, features a thiolane core with an imine functional group, making it a promising scaffold for the development of novel bioactive molecules. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical transformations, which are being explored in both academic research and industrial drug discovery initiatives.

The thiolane moiety is particularly interesting because it combines the properties of sulfur-containing heterocycles with the reactivity of adjacent functional groups. Thiolanes have been studied for their ability to participate in various organic reactions, including cycloadditions, Michael additions, and oxidation-reduction processes. These reactions are not only fundamental to organic synthesis but also play a crucial role in the design of enzyme inhibitors and other therapeutic agents. The imine group in 1-imino-1lambda6-thiolane-1,3-dione further enhances its synthetic utility by enabling condensation reactions with alcohols and amines, leading to the formation of Schiff bases and other nitrogen-containing heterocycles.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological targets at the molecular level. 1-imino-1lambda6-thiolane-1,3-dione has been investigated as a potential lead compound for designing molecules that can modulate enzyme activity or interfere with protein-protein interactions. Its unique structural features make it an attractive candidate for generating libraries of compounds for high-throughput screening (HTS) campaigns. Such screens are essential for identifying novel therapeutic agents that can address unmet medical needs.

One of the most compelling aspects of 1-imino-1lambda6-thiolane-1,3-dione is its potential as a building block for more complex molecules. The compound’s ability to undergo functionalization at multiple sites allows chemists to tailor its properties for specific applications. For instance, derivatives of this scaffold have been explored as inhibitors of proteases and other enzymes implicated in diseases such as cancer and inflammation. The thiolane ring itself is known to exhibit stabilizing effects on reactive intermediates, which can be leveraged to improve the bioavailability and pharmacokinetic profiles of drug candidates.

Recent advances in computational chemistry have also contributed to the study of 1-imino-1lambda6-thiolane-1,3-dione by enabling researchers to predict its reactivity and interactions with biological targets with greater accuracy. Molecular modeling techniques have been used to identify optimal conditions for synthesizing derivatives with enhanced potency and selectivity. These computational approaches are complemented by experimental studies that aim to validate theoretical predictions and provide insights into the mechanisms of action of thiolane-based compounds.

The pharmaceutical industry has taken note of the potential of 1-imino-1lambda6-thiolane-1,3-dione as a drug discovery candidate. Several companies have initiated programs to explore its derivatives as treatments for various conditions. Early-stage research suggests that compounds derived from this scaffold may exhibit desirable pharmacological properties, including oral bioavailability and low toxicity. These findings have spurred further investigation into optimizing synthetic routes and developing scalable processes for producing 1935397-43-5 derivatives on an industrial scale.

Another area where 1-imino-1lambda6-thiolane-1,3-dione shows promise is in materials science. The compound’s ability to form coordination complexes with metal ions has led to studies exploring its use as a ligand in catalysis or as a component in functional materials such as metal-organic frameworks (MOFs). These materials are being developed for applications ranging from gas storage and separation to sensing and catalysis. The versatility of thiolane-based ligands makes them particularly well-suited for these purposes due to their ability to bind metals through multiple coordination sites while maintaining structural integrity.

The synthesis of 1935397-43-5 presents some challenges due to its reactive functional groups, but recent developments in synthetic methodology have made it more accessible than before. Researchers have reported efficient routes for preparing thiolanes using transition-metal-catalyzed reactions or organometallic intermediates. These advances have not only simplified the synthesis but also opened up new possibilities for modifying the structure of thiolane derivatives without compromising their biological activity.

In conclusion, 1-imino-1lambda6-thiolane-1,3-dione represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an excellent scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. Additionally, thiolanes continue to be studied for their potential in materials science, where they offer new opportunities for designing innovative materials with tailored properties. As research progresses, 1935397-43-5 derivatives are expected to play an increasingly important role in both academic research and industrial applications.